Cas no 1016728-69-0 (1-(4-fluorophenyl)ethane-1-thiol)

1-(4-fluorophenyl)ethane-1-thiol structure
1016728-69-0 structure
Product Name:1-(4-fluorophenyl)ethane-1-thiol
CAS No:1016728-69-0
MF:C8H9FS
MW:156.220464468002
CID:5156194
PubChem ID:24688524
Update Time:2026-03-04

1-(4-fluorophenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

    • 1-(4-fluorophenyl)ethane-1-thiol
    • Benzenemethanethiol, 4-fluoro-α-methyl-
    • Inchi: 1S/C8H9FS/c1-6(10)7-2-4-8(9)5-3-7/h2-6,10H,1H3
    • InChI Key: RBKUHCNEYMGINB-UHFFFAOYSA-N
    • SMILES: SC(C)C1C=CC(=CC=1)F

Computed Properties

  • Exact Mass: 156.04089962g/mol
  • Monoisotopic Mass: 156.04089962g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 97.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 1

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1-(4-fluorophenyl)ethane-1-thiol Suppliers

Amadis Chemical Company Limited
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(CAS:1016728-69-0)1-(4-fluorophenyl)ethane-1-thiol
Order Number:A989709
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 17:49
Price ($):474.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:1016728-69-0)1-(4-fluorophenyl)ethane-1-thiol
A989709
Purity:99%
Quantity:1g
Price ($):474.0
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